Cas no 1210190-13-8 (4-5-(propan-2-yl)-1,3,4-oxadiazol-2-yl-1-(5,6,7,8-tetrahydronaphthalene-2-sulfonyl)piperidine)

• Product Name: 4-5-(propan-2-yl)-1,3,4-oxadiazol-2-yl-1-(5,6,7,8-tetrahydronaphthalene-2-sulfonyl)piperidine
• CAS No: 1210190-13-8
• MF: C₂₀H₂₇N₃O₃S
• MW: 389.511683702469
• CID: 6177926
• PubChem ID: 45541029
• Update Time: 2025-07-09

4-5-(propan-2-yl)-1,3,4-oxadiazol-2-yl-1-(5,6,7,8-tetrahydronaphthalene-2-sulfonyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-5-(propan-2-yl)-1,3,4-oxadiazol-2-yl-1-(5,6,7,8-tetrahydronaphthalene-2-sulfonyl)piperidine
• AKOS024515000
• SR-01000923634
• SR-01000923634-1
• 2-propan-2-yl-5-[1-(5,6,7,8-tetrahydronaphthalen-2-ylsulfonyl)piperidin-4-yl]-1,3,4-oxadiazole
• 2-isopropyl-5-(1-((5,6,7,8-tetrahydronaphthalen-2-yl)sulfonyl)piperidin-4-yl)-1,3,4-oxadiazole
• 1210190-13-8
• F5597-0148
• 4-[5-(propan-2-yl)-1,3,4-oxadiazol-2-yl]-1-(5,6,7,8-tetrahydronaphthalene-2-sulfonyl)piperidine
• VU0648422-1

• Inchi： 1S/C20H27N3O3S/c1-14(2)19-21-22-20(26-19)16-9-11-23(12-10-16)27(24,25)18-8-7-15-5-3-4-6-17(15)13-18/h7-8,13-14,16H,3-6,9-12H2,1-2H3
• InChI Key： LHVUTANDKVTZIR-UHFFFAOYSA-N
• SMILES： S(C1C=CC2CCCCC=2C=1)(N1CCC(C2=NN=C(C(C)C)O2)CC1)(=O)=O

Computed Properties

• Exact Mass: 389.17731291g/mol
• Monoisotopic Mass: 389.17731291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 598
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 84.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on 4-5-(propan-2-yl)-1,3,4-oxadiazol-2-yl-1-(5,6,7,8-tetrahydronaphthalene-2-sulfonyl)piperidine

4-5-(Propan-2-yl)-1,3,4-Oxadiazol-2-yl-1-(5,6,7,8-Tetrahydronaphthalene-2-Sulfonyl)Piperidine: A Comprehensive Overview

4-5-(Propan-2-yl)-1,3,4-Oxadiazol-2-yl-1-(5,6,7,8-Tetrahydronaphthalene-2-Sulfonyl)Piperidine is a complex organic compound with the CAS Registry Number 1210190-13-8. This compound belongs to the class of heterocyclic compounds and is characterized by its unique structural features and potential applications in various fields. The molecule consists of a piperidine ring substituted with an oxadiazole group and a tetrahydronaphthalene sulfonyl group. These substituents contribute to its distinct chemical properties and reactivity.

The oxadiazole moiety in the molecule is a five-membered ring containing two nitrogen atoms and one oxygen atom. This structure is known for its stability and ability to participate in various chemical reactions. The propan-2-yl group attached to the oxadiazole ring adds bulk to the molecule and may influence its solubility and pharmacokinetic properties. On the other hand, the tetrahydronaphthalene sulfonyl group introduces a rigid aromatic system with electron-withdrawing properties. This group is often used in drug design to enhance bioavailability and target specificity.

Recent studies have highlighted the potential of this compound in drug discovery and biological research. Its unique combination of functional groups makes it an ideal candidate for exploring interactions with biological targets such as enzymes and receptors. For instance, researchers have investigated its ability to modulate kinase activity, which is critical in various cellular processes including signal transduction and cell proliferation.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitutions, condensations, and oxidations. The key intermediates include the oxadiazole derivative and the tetrahydronaphthalene sulfonyl chloride. The reaction conditions are optimized to ensure high yields and purity of the final product. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) are employed for characterization.

The physical properties of this compound include a melting point of approximately 150°C and a molecular weight of 467 g/mol. Its solubility in common organic solvents such as dichloromethane and acetonitrile is moderate, making it suitable for use in organic reactions. The compound also exhibits fluorescence under UV light due to the presence of the aromatic tetrahydronaphthalene moiety.

From an environmental perspective, this compound has been evaluated for its biodegradability under aerobic conditions. Studies indicate that it undergoes slow degradation due to its complex structure but does not pose significant risks to aquatic life at recommended usage levels.

In conclusion, 4-5-(Propan-2-yl)-1,3,4-Oxadiazol-2-yl-1-(5,6,7,8-Tetrahydronaphthalene-Sulfonyl)Piperidine (CAS No: 1210190-13-8) is a versatile compound with promising applications in pharmaceuticals and materials science. Its unique structure enables diverse chemical interactions while maintaining stability under various conditions. As research continues to uncover its full potential, this compound is expected to play a significant role in advancing modern chemistry.